Cas no 1423031-93-9 (2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid
• CAS No: 1423031-93-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5160254
• PubChem ID: 71757099
• Update Time: 2025-11-01

2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, 5-acetyl-α,α-difluoro-1-methyl-
• 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C9H9F2NO3/c1-5(13)6-3-4-7(12(6)2)9(10,11)8(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： PDVMWMNGLMCODY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(=O)C)N1C)(F)(F)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid

2-(5-Acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic Acid: A Comprehensive Overview

2-(5-Acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid, identified by the CAS registry number 1423031-93-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrole ring with acetyl and methyl substituents, along with a difluoroacetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of carefully designed reactions that leverage the reactivity of pyrrole derivatives and fluorinated acids. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various strategies, including Friedel-Crafts acylation and subsequent fluorination steps, to optimize the synthesis process. These efforts have been documented in recent studies published in leading chemistry journals, highlighting the importance of this compound in modern chemical research.

The structural features of 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid make it a promising candidate for applications in drug discovery. The pyrrole ring is known for its aromatic stability and ability to participate in hydrogen bonding, which are critical for bioavailability and target binding in pharmaceutical compounds. The presence of the difluoroacetic acid group introduces additional electronic and steric effects, further enhancing the molecule's potential as a lead compound in medicinal chemistry.

Recent studies have focused on the biological activity of this compound, particularly its potential as an anti-inflammatory or anti-tumor agent. Preclinical experiments have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its role as a potential chemotherapeutic agent. Furthermore, its ability to modulate key signaling pathways involved in inflammation has been explored, opening new avenues for its application in treating chronic inflammatory diseases.

In terms of chemical properties, 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid displays interesting reactivity under various conditions. Its fluorinated nature makes it resistant to certain degradation pathways, while the acetyl and methyl groups on the pyrrole ring contribute to its solubility and stability. These characteristics are advantageous for both laboratory-scale synthesis and potential large-scale production.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly important for industries considering its use in agrochemicals or other environmental applications.

In conclusion, 2-(5-acetyl-1-methyl-1H-pyrrol-2-yl)-2,2-difluoroacetic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for future research and development.